2,2,2-trichloro-1-[4-(2,6-dichlorobenzoyl)-1H-pyrrol-2-yl]-1-ethanone

• IUPAC Name: 2,2,2-trichloro-1-[4-(2,6-dichlorobenzoyl)-1H-pyrrol-2-yl]ethanone
• InChI: InChI=1S/C13H6Cl5NO2/c14-7-2-1-3-8(15)10(7)11(20)6-4-9(19-5-6)12(21)13(16,17)18/h1-5,19H
• InChI Key: TVFKASVPFFVNRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)C2=CNC(=C2)C(=O)C(Cl)(Cl)Cl)Cl
• Molecular Formula: C13H6Cl5NO2
• Molecular Weight: 385.4 g/mol

Description

The compound “2,2,2-trichloro-1-[4-(2,6-dichlorobenzoyl)-1H-pyrrol-2-yl]-1-ethanone” is a solid substance with a molecular weight of 385.46. It has a CAS Number of 338752-80-0. The IUPAC name for this compound is 2,2,2-trichloro-1-[4-(2,6-dichlorobenzoyl)-1H-pyrrol-2-yl]ethanone.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H6Cl5NO2/c14-7-2-1-3-8(15)10(7)11(20)6-4-9(19-5-6)12(21)13(16,17)18/h1-5,19H. This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

Catalytic Behavior and Synthesis

A study focused on the synthesis and characterization of iron and cobalt dichloride bearing 2-quinoxalinyl-6-iminopyridines, which revealed their good catalytic activities for ethylene reactivity, including oligomerization and polymerization. This research suggests the potential of structurally related compounds in catalysis and polymer science (Sun et al., 2007).

Photochemical Reactions

Another study detailed the photoadducts of 4,6-Dimethyl- and 4-Methoxy-6-methyl-2-pyrones with Chloroethylenes, exploring their dehydrochlorination. The findings might hint at the photochemical properties and reactivity of similar chlorinated organic compounds under ultraviolet light (Shimo et al., 1987).

Chemical Synthesis and Reactivity

Research on substituted chromones in [3+2] cycloadditions with nonstabilized azomethine ylides for the synthesis of 1-benzopyrano[2,3-c]pyrrolidines sheds light on the synthetic pathways that could be applicable to the synthesis of complex molecules including the target compound, revealing the versatility of such chemical frameworks in generating novel structures (Sosnovskikh et al., 2014).

Corrosion Inhibition

A study on the synthesis, structural characterization, theoretical studies, and corrosion inhibition of a new pyrrole derivative highlights the potential application of structurally related compounds in protecting metals against corrosion. This study underscores the importance of molecular structure in determining the efficiency of corrosion inhibitors (Louroubi et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or comes into contact with skin. The associated hazard statements are H302, H312, and H332. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.